2-Chloro-3-cyclopropoxy-4-methylpyridine

• Molecular Formula: C9H10ClNO
• Molecular Weight: 183.63 g/mol
• IUPAC Name: 2-chloro-3-cyclopropyloxy-4-methylpyridine
• InChI: InChI=1S/C9H10ClNO/c1-6-4-5-11-9(10)8(6)12-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: AAUPKLOZYVJBKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)Cl)OC2CC2

Description

2-Chloro-3-cyclopropoxy-4-methylpyridine is a substituted pyridine derivative characterized by a chloro group at position 2, a cyclopropoxy group at position 3, and a methyl group at position 4. The cyclopropoxy group introduces steric and electronic effects distinct from linear alkoxy chains, which may influence reactivity, metabolic stability, and binding interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-3-cyclopropoxy-4-methylpyridine typically involves the reaction of 2-chloro-4-methylpyridine with cyclopropanol in the presence of a base. The reaction conditions often include the use of a solvent such as dichloromethane and a base like potassium carbonate. The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials .

Industrial Production Methods

Industrial production methods for 2-Chloro-3-cyclopropoxy-4-methylpyridine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-3-cyclopropoxy-4-methylpyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles such as amines or thiols.

Oxidation Reactions: The cyclopropoxy group can be oxidized to form corresponding ketones or aldehydes.

Reduction Reactions: The compound can undergo reduction reactions to form corresponding alcohols or amines.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and alkoxides. Conditions often involve the use of solvents like ethanol or acetonitrile and bases such as sodium hydroxide or potassium carbonate.

Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are employed under anhydrous conditions.

Major Products Formed

Substitution Reactions: Products include substituted pyridines with various functional groups.

Oxidation Reactions: Products include ketones or aldehydes derived from the cyclopropoxy group.

Reduction Reactions: Products include alcohols or amines derived from the reduction of the pyridine ring or cyclopropoxy group.

Scientific Research Applications

2-Chloro-3-cyclopropoxy-4-methylpyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated as a potential drug candidate for various therapeutic applications.

Industry: The compound is used in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Chloro-3-cyclopropoxy-4-methylpyridine involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2-Chloro-3-cyclopropoxy-4-methylpyridine with three related pyridine derivatives identified in the evidence:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features
2-Chloro-3-cyclopropoxy-4-methylpyridine	C₁₀H₁₁ClN₀O	- Cl (position 2) - Cyclopropoxy (position 3) - CH₃ (position 4)	~196.6 (calculated)	Cyclopropoxy group introduces ring strain, enhancing reactivity. Methyl and chloro groups may stabilize the pyridine ring .
2-Chloromethyl-4-(3-methoxypropoxy)-3-methylpyridine hydrochloride	C₁₁H₁₆ClNO₂·ClH	- CH₂Cl (position 2) - CH₃ (position 3) - 3-methoxypropoxy (position 4)	266.16	Chloromethyl group increases electrophilicity. Methoxypropoxy chain enhances solubility but may reduce metabolic stability compared to cyclopropoxy.
2-(Chloromethyl)-4-(3-methoxypropoxy)-3-methylpyridine	C₁₁H₁₆ClNO₂	- CH₂Cl (position 2) - CH₃ (position 3) - 3-methoxypropoxy (position 4)	245.7 (calculated)	Similar to the hydrochloride salt but lacks counterion. Differences in polarity and solubility affect pharmaceutical formulation .
Lansoprazole-Related Compound (Trifluoroethoxy derivative)	C₁₀H₁₀F₃NO	- CF₃CH₂O (position 4) - CH₃ (position 3)	235.21	Trifluoroethoxy group increases lipophilicity and electron-withdrawing effects, influencing bioavailability and target binding .

Key Comparative Insights:

• Substituent Effects: The cyclopropoxy group in the target compound offers a balance between steric bulk and reactivity. Unlike linear alkoxy chains (e.g., methoxypropoxy in ), cyclopropoxy’s ring strain may facilitate ring-opening reactions or enhance metabolic resistance. Chloro vs. Methyl Group Positioning: The methyl group at position 4 in the target compound may sterically shield the pyridine ring, altering regioselectivity in subsequent reactions compared to methyl groups at position 3 in other analogs .

• Applications :

  • Compounds with methoxypropoxy chains (e.g., ) are often intermediates in drug synthesis (e.g., proton-pump inhibitors like lansoprazole derivatives) due to their solubility.
  • The trifluoroethoxy analog highlights the role of electron-withdrawing groups in enhancing drug stability and target affinity.
  • The target compound’s cyclopropoxy group may confer unique pharmacokinetic properties, such as slower hepatic clearance compared to linear ethers .